Propylene glycol mono-and diesters of fats and fatty acids

• CAS No.: 107-98-2
• Product Name: Propylene glycol mono-and diesters of fats and fatty acids
• Molecular Formula: C4H10O2; H3CCHOHCH2OCH3; C4H10O2
• Molecular Weight: 510.8 g/mol
• IUPAC Name: 1-tetradecanoyloxypropan-2-yl pentadecanoate
• Standard InChI: InChI=1S/C32H62O4/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-32(34)36-30(3)29-35-31(33)27-25-23-21-19-17-15-13-11-9-7-5-2/h30H,4-29H2,1-3H3
• Standard InChIKey: ARXJGSRGQADJSQ-UHFFFAOYSA-N
• Impurities: 2- Methoxy-1-propanol (3% max), water (0.1% max), acidity as acetic acid (0.01% max)
• SMILES: CCCCCCCCCCCCCCC(=O)OC(C)COC(=O)CCCCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCCC(=O)OC(C)COC(=O)CCCCCCCCCCCCC
• Boiling Point: 248 °F at 760 mm Hg (NTP, 1992); 119.0 °C; 120 °C; 248°F
• Colorform: Colorless liquid; Clear, colorless liquid
• Density: 0.924 at 68 °F (USCG, 1999); 0.9620 at 20 °C; Relative density (water = 1): 0.92; 0.96
• Flash Point: 97 °F (NTP, 1992); 90 °F (32 °C) (closed cup); 97 °F (Open cup); 38 °C; 97°F
• Melting Point: -139 °F (NTP, 1992); -95.0 °C; -95 °C; -96 °C; -139°F (sets to glass); -139°F (Sets to glass)
• Physical Description: 1-methoxy-2-propanol appears as a colorless liquid. Flash point near 89°F. Less dense than water. Contact irritates skin, eyes and mucous membranes. Prolonged exposure to vapors may cause coughing, shortness of breath, dizziness and intoxication. Vapors heavier than air. Used as a solvent and as an antifreeze agent.; Liquid; WetSolid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Clear, colorless liquid with a mild, ethereal odor.
• Description: Propylene glycol mono- and diesters OF fats and fatty acids, also known as 1, 2-propylene glycol, fatty acid esters or fatty acids, propylene glycol mono- and diesters, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Propylene glycol mono- and diesters OF fats and fatty acids is considered to be a practically insoluble (in water) and relatively neutral molecule. Propylene glycol mono- and diesters OF fats and fatty acids has been primarily detected in urine. Within the cell, propylene glycol mono- and diesters OF fats and fatty acids is primarily located in the membrane (predicted from logP) and cytoplasm. Propylene glycol mono- and diesters OF fats and fatty acids is a potentially toxic compound.
• Shelf Life: Volatile liquid.
• Solubility: greater than or equal to 100 mg/mL at 66° F (NTP, 1992); 11.10 M; In water, 100 mg/mL at 19 °C; Miscible with water; Miscible in all proportions with organic solvents; Solubility in water: very good; Miscible
• Synonyms: 1-Methoxy-2-hydroxypropane; 2-Methoxy-1-methylethanol; 3-Methoxy-2-propanol; BYK 4510; Closol; Dowanol 33B; Dowtherm 209; Methoxyisopropanol; NSC 2409; Propylene Glycol 1-Methyl Ether
• Vapor Density: 3.11 (NTP, 1992) (Relative to Air); 3.11 (Air = 1); 3.11
• Vapor Pressure: 11.8 mm Hg at 77 °F (NTP, 1992); 12.50 mmHg; 12.5 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 1.2; 12 mmHg; (77°F): 12 mmHg
• PubChem Compound: 6850770
• Last Modified: Nov 11 2021